Cas no 50515-42-9 (3-Buten-2-one, 4-methoxy-4-phenyl-)

• Product Name: 3-Buten-2-one, 4-methoxy-4-phenyl-
• CAS No: 50515-42-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 364740
• PubChem ID: 71366553
• Update Time: 2025-04-19

3-Buten-2-one, 4-methoxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-methoxy-4-phenyl-
• 4-methoxy-4-phenylbut-3-en-2-one
• 50515-42-9
• DTXSID10789910

• Inchi： 1S/C11H12O2/c1-9(12)8-11(13-2)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： SPVWPRJZBYNUFC-UHFFFAOYSA-N
• SMILES： O(C)C(=CC(C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3